Cas no 29560-84-7 (3-Chloro-2-propen-1-ol (E/Z Mixture))

• Product Name: 3-Chloro-2-propen-1-ol (E/Z Mixture)
• CAS No: 29560-84-7
• MF: C₃H₅ClO
• MW: 92.5242002010345
• CID: 255837
• PubChem ID: 287955
• Update Time: 2025-11-01

3-Chloro-2-propen-1-ol (E/Z Mixture) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,3-chloro- (6CI,7CI,8CI,9CI)
• γ-Chlorallylalkohol
• 3-chloroprop-2-en-1-ol
• pi-Chloro allyl alcohol
• UNII-BP3J7M3WWA
• CHLOROALLYL ALCOHOL, 3-
• Q27109707
• SY357384
• 1-chloro-3-hydroxypropene
• BP3J7M3WWA
• NS00121935
• DTXSID5041481
• 3-chloro-2-propene-1-ol
• 3-chloro-prop-2-en-1-ol
• 2-Propen-1-ol, 3-chloro-
• 3-Chloroallyl alcohol
• 29560-84-7
• 3-chloro-2-propen-1-ol
• 3-Chloro-2-propen-1-ol (E/Z Mixture)

• Inchi： 1S/C3H5ClO/c4-2-1-3-5/h1-2,5H,3H2
• InChI Key： HJGHXDNIPAWLLE-UHFFFAOYSA-N
• SMILES： ClC=CCO

Computed Properties

• Exact Mass: 92.003
• Monoisotopic Mass: 92.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.1769
• Boiling Point: 84.72°C (rough estimate)
• Flash Point: 30.4°C
• Refractive Index: 1.4738 (estimate)

Additional information on 3-Chloro-2-propen-1-ol (E/Z Mixture)

Recent Advances in the Study of 3-Chloro-2-propen-1-ol (E/Z Mixture) (CAS: 29560-84-7) in Chemical Biology and Pharmaceutical Research

The compound 3-Chloro-2-propen-1-ol (E/Z Mixture), with the CAS number 29560-84-7, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug synthesis and material science. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the importance of 3-Chloro-2-propen-1-ol (E/Z Mixture) as a key intermediate in the synthesis of various biologically active molecules. The compound's unique chemical structure, featuring a chloro-substituted propenol moiety, allows for diverse functionalization, making it a valuable building block in organic synthesis. Researchers have explored its use in the preparation of heterocyclic compounds, which are often found in pharmaceuticals with antimicrobial, anticancer, and anti-inflammatory properties.

One of the most notable advancements in the study of 29560-84-7 is its application in click chemistry. The E/Z isomeric mixture of 3-Chloro-2-propen-1-ol has been utilized in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient synthesis of triazole derivatives. These derivatives have shown promising biological activities, including enzyme inhibition and receptor modulation, which are critical in drug discovery and development.

In addition to its synthetic utility, recent investigations have delved into the biological effects of 3-Chloro-2-propen-1-ol (E/Z Mixture). In vitro studies have demonstrated its potential as an antimicrobial agent, with activity against a range of Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell lysis and death. These findings suggest its potential use in developing new antibiotics, particularly in the face of rising antibiotic resistance.

Furthermore, the compound has been studied for its role in cancer research. Preliminary data indicate that derivatives of 3-Chloro-2-propen-1-ol (E/Z Mixture) can induce apoptosis in certain cancer cell lines, possibly through the activation of caspase pathways. While these results are promising, further in vivo studies are needed to validate its efficacy and safety as a potential anticancer agent.

Another area of interest is the environmental impact and toxicity profile of 29560-84-7. Recent toxicological studies have assessed its effects on aquatic organisms and mammalian cells, providing insights into its safety and handling requirements. These studies emphasize the need for proper risk assessment and management when working with this compound in laboratory and industrial settings.

In conclusion, 3-Chloro-2-propen-1-ol (E/Z Mixture) (CAS: 29560-84-7) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility in synthesis, combined with its emerging biological activities, positions it as a valuable tool in drug discovery and development. Future research should focus on optimizing its synthetic routes, exploring new derivatives, and conducting comprehensive biological evaluations to unlock its full potential in therapeutic applications.